3-Bromo-N,N-diethyl-4,5-difluorobenzamide

• IUPAC Name: 3-bromo-N,N-diethyl-4,5-difluorobenzamide
• InChI: InChI=1S/C11H12BrF2NO/c1-3-15(4-2)11(16)7-5-8(12)10(14)9(13)6-7/h5-6H,3-4H2,1-2H3
• InChI Key: QFXBTGYMZNGVFV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC(=C(C(=C1)Br)F)F
• Molecular Formula: C11H12BrF2NO
• Molecular Weight: 292.12 g/mol

Description

3-Bromo-N,N-diethyl-4,5-difluorobenzamide is a chemical compound with the molecular formula C11H12BrF2NO It is a derivative of benzamide, characterized by the presence of bromine, diethylamine, and difluorobenzene groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Bromo-N,N-diethyl-4,5-difluorobenzamide typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 3-bromo-4,5-difluoroaniline and diethylamine.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of solvents like dichloromethane or ethanol. The reaction mixture is typically heated to facilitate the formation of the desired product.

Purification: After the reaction is complete, the product is purified using techniques such as recrystallization or chromatography to obtain pure 3-Bromo-N,N-diethyl-4,5-difluorobenzamide.

Industrial Production Methods: In an industrial setting, the production of 3-Bromo-N,N-diethyl-4,5-difluorobenzamide may involve large-scale synthesis using automated reactors and continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the final product. Industrial production also emphasizes safety and environmental considerations, such as the use of green chemistry principles and waste minimization.

Types of Reactions:

Substitution Reactions: 3-Bromo-N,N-diethyl-4,5-difluorobenzamide can undergo nucleophilic substitution reactions, where the bromine atom is replaced by other nucleophiles.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, leading to the formation of various oxidized or reduced derivatives.

Hydrolysis: Under acidic or basic conditions, 3-Bromo-N,N-diethyl-4,5-difluorobenzamide can undergo hydrolysis to yield corresponding amines and carboxylic acids.

Common Reagents and Conditions:

Nucleophiles: Sodium hydroxide, potassium tert-butoxide, and other strong bases.

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Hydrolysis Conditions: Acidic (hydrochloric acid) or basic (sodium hydroxide) conditions.

Major Products:

Substitution Products: Depending on the nucleophile used, various substituted benzamides can be formed.

Oxidation Products: Oxidized derivatives such as nitro compounds.

Reduction Products: Reduced derivatives such as amines.

Scientific Research Applications

3-Bromo-N,N-diethyl-4,5-difluorobenzamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Bromo-N,N-diethyl-4,5-difluorobenzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

3-Bromo-N,N-diethylbenzamide: Lacks the difluoro groups, resulting in different chemical properties.

4,5-Difluoro-N,N-diethylbenzamide: Lacks the bromine atom, affecting its reactivity and applications.

3-Bromo-N,N-dimethyl-4,5-difluorobenzamide: Contains dimethylamine instead of diethylamine, influencing its biological activity.

Uniqueness: 3-Bromo-N,N-diethyl-4,5-difluorobenzamide is unique due to the combination of bromine, diethylamine, and difluorobenzene groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.